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What are the chemical properties of Assoanine?
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Compound of Interest

Compound Name: Assoanine

Cat. No.: B1216687

An in-depth technical guide on the chemical properties of Assoanine, designed for
researchers, scientists, and drug development professionals.

Introduction

Assoanine is a natural product found in plant species such as Narcissus jacetanus and
Narcissus assoanus.[1] It belongs to the phenanthridine class of compounds.[1] This document
provides a summary of its known chemical properties based on available computational data. It
should be noted that experimental data on Assoanine is limited in the public domain.

Chemical and Physical Properties

The chemical and physical properties of Assoanine have been estimated through
computational methods. The following table summarizes these computed properties.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1216687?utm_src=pdf-interest
https://www.benchchem.com/product/b1216687?utm_src=pdf-body
https://www.benchchem.com/product/b1216687?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Assoanine
https://pubchem.ncbi.nlm.nih.gov/compound/Assoanine
https://www.benchchem.com/product/b1216687?utm_src=pdf-body
https://www.benchchem.com/product/b1216687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C17H17NO2 PubChem[1]
Molecular Weight 267.32 g/mol PubChem[1]

4,5-dimethoxy-9-
azatetracyclo[7.6.1.02,7.012,1

IUPAC Name PubChem[1]
6]hexadeca-

1(15),2,4,6,12(16),13-hexaene

_ COC1=C(C=C2C(=C1)CN3CC
Canonical SMILES PubChem[1]
C4=C3C2=CC=C4)0C

JSGDAMUNBMFHFH-
InChl Key PubChem[1]
UHFFFAOYSA-N
Topological Polar Surface Area  21.7 A2 PubChem[1]
Heavy Atom Count 20 PubChem[1]
Complexity 361 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Assoanine are not currently available in the public scientific literature. The data presented in
this guide are based on computational models.

Biological Activity and Signaling Pathways

Information regarding the biological activity and associated signaling pathways of Assoanine is
not available in the public domain. Further research is required to elucidate its mechanism of
action and potential therapeutic effects. A related compound, Oxoassoanine, has also been
identified.[2]

Relationships and Natural Occurrence

The following diagram illustrates the relationship between Assoanine, its related compound
Oxoassoanine, and their natural sources.
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Caption: Relationship of Assoanine and its natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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